Cas no 401802-29-7 (1-(3-m-Tolyloxy-propyl)-piperazine)

• Product Name: 1-(3-m-Tolyloxy-propyl)-piperazine
• CAS No: 401802-29-7
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 1076530
• PubChem ID: 6483858
• Update Time: 2025-04-20

1-(3-m-Tolyloxy-propyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-m-Tolyloxy-propyl)-piperazine
• 1-(3-(1,3-Dioxolan-2-yl)phenyl)ethanone
• 1-(3-(3-methylphenoxy)propyl)piperazine
• 1-[3-(1,3-DIOXOLAN-2-YL)PHENYL]ETHAN-1-ONE
• AB72909
• AK130813
• KB-213398
• SureCN4246223
• 401802-29-7
• AKOS000303139
• AKOS BC-2679
• 3-Methylphenyl 3-(1-piperazinyl)propyl ether
• 1-[3-(3-methylphenoxy)propyl]piperazine
• CS-0118957

• MDL： MFCD03999265
• Inchi： 1S/C14H22N2O/c1-13-4-2-5-14(12-13)17-11-3-8-16-9-6-15-7-10-16/h2,4-5,12,15H,3,6-11H2,1H3
• InChI Key： XQRPQFIUFGJJOQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1)CCCN1CCNCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.5Ų